Cas no 2229270-03-3 (1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229270-03-3
• MF: C₁₁H₁₁Cl₂F₂N
• MW: 266.114547967911
• CID: 6583681
• PubChem ID: 165851628
• Update Time: 2025-10-23

1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine
• [1-(2,3-dichlorophenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1942774
• 2229270-03-3

• Inchi： 1S/C11H11Cl2F2N/c12-8-3-1-2-7(9(8)13)10(6-16)4-11(14,15)5-10/h1-3H,4-6,16H2
• InChI Key： CTPNWGBSZBQROC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1(CN)CC(C1)(F)F)Cl

Computed Properties

• Exact Mass: 265.0236611g/mol
• Monoisotopic Mass: 265.0236611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229270-03-3)

1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2229270-03-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a 2,3-dichlorophenyl group with a 3,3-difluorocyclobutyl side chain, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The structural framework of 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine incorporates several key features that make it a promising candidate for further investigation. The presence of the 2,3-dichlorophenyl moiety suggests possible interactions with biological targets such as enzymes or receptors, while the 3,3-difluorocyclobutyl group introduces rigidity and electronic characteristics that can influence the compound's binding affinity and metabolic stability. These structural elements collectively contribute to the compound's unique chemical and biological profile.

In recent years, there has been growing interest in the development of small molecules with novel scaffolds for the treatment of various diseases. The compound 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine represents an example of how structural diversity can be leveraged to discover new pharmacological entities. Its design incorporates elements that are known to enhance binding interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential for further derivatization and optimization. The presence of both chloro and fluoro substituents provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, the electron-withdrawing nature of the fluorine atoms can enhance metabolic stability, while the chlorine atoms may facilitate interactions with specific biological targets. These features make 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine a versatile platform for exploring new therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening and design of novel compounds like 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine. These tools allow researchers to predict binding affinities and identify potential lead compounds with high accuracy. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The 2,3-dichlorophenyl group in 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine is particularly noteworthy due to its ability to engage in multiple types of interactions with biological targets. Chlorine substituents are known to participate in hydrogen bonding, van der Waals forces, and hydrophobic interactions, making them valuable for designing molecules that can tightly bind to proteins or other biomolecules. This versatility is crucial for developing compounds with high selectivity and efficacy.

The 3,3-difluorocyclobutyl moiety introduces additional complexity to the compound's structure. Fluoroalkanes are well-known for their ability to enhance metabolic stability by resisting enzymatic degradation. This property is particularly important for drugs that need to maintain their efficacy over time within the body. Additionally, the cyclobutyl ring provides rigidity to the molecule, which can improve its binding affinity by reducing conformational flexibility.

In the context of current research trends, compounds like 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine are being explored for their potential applications in treating a wide range of diseases. For example, studies have shown that similar scaffolds can interact with enzymes involved in inflammatory pathways or cancer metabolism. While specific applications of this compound have not yet been fully elucidated, its structural features suggest broad utility in drug discovery.

The synthesis of 1-(2,3-dichlorophenyl)-3,3-difluorocyclobutylmethanamine presents an interesting challenge due to its complex structural motif. However， modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have enabled the precise assembly of complex organic frameworks like this one. These advances have significantly reduced the time and resources required for synthesizing novel compounds.

As research in pharmaceutical chemistry continues to evolve， compounds like 1-(2， 30 dichlorophen yl) - 33 dif lu or oc yclo but ylm eth anamin e (CAS No . 2229270 - 03 - 33 ) are expected t o play an increasingly important role in drug discovery。 Their unique structural features and potential pharmacological properties make them valuable tools for developing new therapeutic agents。 Further studies are warranted to fully explore their applications in medicine。 p >